Cas no 1314673-74-9 (1-(2,3-difluorophenyl)cyclobutan-1-amine)

• Product Name: 1-(2,3-difluorophenyl)cyclobutan-1-amine
• CAS No: 1314673-74-9
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• MDL: MFCD19699160
• CID: 4583442
• PubChem ID: 83412499
• Update Time: 2025-06-27

1-(2,3-difluorophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Difluorophenyl)cyclobutanamine
• 1-(2,3-difluorophenyl)cyclobutan-1-amine

• MDL： MFCD19699160
• Inchi： 1S/C10H11F2N/c11-8-4-1-3-7(9(8)12)10(13)5-2-6-10/h1,3-4H,2,5-6,13H2
• InChI Key： BKMPZLYVLHWZSB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(F)=C2F)(N)CCC1

Additional information on 1-(2,3-difluorophenyl)cyclobutan-1-amine

1-(2,3-Difluorophenyl)cyclobutan-1-amine: A Promising Compound in Pharmaceutical Research

1-(2,3-Difluorophenyl)cyclobutan-1-amine (CAS No. 1314673-74-9) represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and therapeutic development. The 2,3-difluorophenyl group and the cyclobutan-1-amine framework contribute to its distinct pharmacological profile, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of 1-(2,3-difluorophenyl)cyclobutan-1-amine in modulating biological pathways associated with inflammation and neurodegenerative diseases. Researchers at the University of Tokyo (2023) reported that this compound exhibits promising anti-inflammatory properties by inhibiting the NF-κB signaling pathway, a key mediator in chronic inflammatory conditions. The 2,3-difluorophenyl substitution may enhance its binding affinity to specific receptors, thereby improving its therapeutic potential.

Moreover, the cyclobutan-1-amine scaffold is known for its ability to form stable interactions with target proteins, which is critical for drug efficacy. A 2023 publication in Journal of Medicinal Chemistry demonstrated that 1-(2,3-difluorophenyl)cyclobutan-1-amine shows selectivity for certain G-protein-coupled receptors (GPCRs), suggesting its utility in targeting specific physiological processes. This selectivity is crucial for minimizing off-target effects, a major challenge in drug development.

Current research is also exploring the role of 1-(2,3-difluoropheny)cyclobutan-1-amine in neurodegenerative disorders such as Alzheimer's disease. A 2024 study published in Neuropharmacology indicated that this compound may inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's pathology. The 2,3-difluorophenyl group appears to play a key role in this mechanism, as it enhances the compound's ability to disrupt protein misfolding.

Additionally, the compound's potential in cancer therapy is being evaluated. Researchers at the National Cancer Institute (2024) are investigating its ability to induce apoptosis in cancer cells through the modulation of mitochondrial pathways. The cyclobutan-1-amine structure may facilitate this process by interacting with specific enzymes involved in cell survival mechanisms.

From a synthetic perspective, the 1-(2,3-difluorophenyl)cyclobutan-1-amine molecule is considered a versatile building block for the development of more complex pharmaceuticals. Its synthetic accessibility and structural flexibility allow for the design of derivatives with enhanced pharmacokinetic properties. This makes it an attractive candidate for further optimization in drug discovery pipelines.

Recent advancements in computational chemistry have also contributed to understanding the behavior of 1-(2,3-difluorophenyl)cyclobutan-1-amine. Molecular docking studies have revealed its potential interactions with various protein targets, including kinases and ion channels. These findings are critical for predicting its therapeutic applications and guiding future experimental studies.

Furthermore, the compound's stability and solubility properties are being optimized to improve its bioavailability. Researchers are employing advanced formulation techniques to enhance its solubility, which is essential for its clinical translation. The 2,3-difluorophenyl group may influence these properties by altering the compound's hydrophobicity, a factor that affects drug absorption and distribution.

In conclusion, 1-(2,3-difluorophenyl)cyclobutan-1-amine (CAS No. 1314673-74-9) is a compound with significant potential in pharmaceutical research. Its unique molecular structure and the presence of the 2,3-difluorophenyl and cyclobutan-1-amine groups position it as a promising candidate for the development of novel therapeutics. Ongoing studies continue to uncover its mechanisms of action and therapeutic applications, underscoring its importance in the field of medicinal chemistry.